2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide

• IUPAC Name: 2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C18H20N4O2S3/c23-15(19-12-6-2-1-3-7-12)10-25-17-22-21-16(24-17)11-26-18-20-13-8-4-5-9-14(13)27-18/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,19,23)
• InChI Key: VEYUTSGFQQGTMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(O2)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C18H20N4O2S3
• Molecular Weight: 420.6 g/mol
• CAS No.: 488733-94-4

Description

The compound 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide is a hybrid heterocyclic molecule featuring a 1,3,4-oxadiazole core substituted with a benzothiazole-thioether moiety and an N-cyclohexylacetamide side chain. Its structural complexity arises from the integration of sulfur-containing functional groups (sulfanyl linkages) and aromatic systems, which are common in pharmacologically active compounds. The benzothiazole ring is known for its electron-rich properties and role in enhancing biological activity, particularly in antimicrobial and enzyme inhibition contexts .

Biological Activity

The compound 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-cyclohexylacetamide is a novel synthetic derivative that incorporates a benzothiazole moiety linked to an oxadiazole ring. This compound has garnered attention due to its potential biological activities, particularly in the field of cancer research. This article explores its synthesis, biological evaluation, and mechanisms of action based on available literature.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{22}N_4O_2S_3$, with a molecular weight of approximately 414.52 g/mol. The structure features multiple functional groups that contribute to its biological activity.

Synthesis

The synthesis of the compound involves the reaction of benzothiazole derivatives with oxadiazole intermediates. The general synthetic pathway includes:

• Formation of Benzothiazole : Starting from 2-aminobenzenethiol and appropriate aldehydes.
• Oxadiazole Formation : Utilizing hydrazine derivatives and carboxylic acids.
• Final Coupling Reaction : Combining the synthesized benzothiazole and oxadiazole components with N-cyclohexylacetamide.

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds containing benzothiazole and oxadiazole motifs. For instance, derivatives similar to our compound have shown significant inhibitory effects on various cancer cell lines:

Compound	Cell Line	IC50 (nM)
7e	SKRB-3	1.2
7e	SW620	4.3
7e	A549	44
7e	HepG2	48

These results indicate that compounds with similar structures can induce apoptosis in cancer cells, suggesting a mechanism involving the activation of intrinsic apoptotic pathways .

The proposed mechanism for the anticancer activity includes:

• Induction of Apoptosis : Flow cytometry studies revealed that treatment with related benzothiazole derivatives led to increased apoptotic cell populations in HepG2 cells.
• Cell Cycle Arrest : The compounds may cause cell cycle arrest at specific phases, leading to decreased proliferation rates.

Case Studies

A notable study evaluated a series of benzothiazole derivatives, including those structurally analogous to our compound. The findings indicated that these compounds exhibited broad-spectrum anticancer activity across multiple cell lines, outperforming traditional chemotherapeutics in some instances .

Comparison with Similar Compounds

1,3,4-Oxadiazole Derivatives

• Compound 7a (3-({5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-phenylpropanamide): Key Difference: Replaces benzothiazole with a 2-amino-thiazole group. Activity: Exhibits urease inhibition (IC₅₀ = 18.2 µM) due to the thiazole-amine motif, which likely facilitates hydrogen bonding with enzyme active sites . Physical Properties: Melting point 177–178°C; molecular weight 375 g/mol .

• Compound 8t (N-(5-Chloro-2-methylphenyl)-2-{[5-(1H-indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide) :

  • Key Difference : Substituted with an indole-methyl group instead of benzothiazole.
  • Activity : Demonstrates α-glucosidase inhibition (IC₅₀ = 62.3 µM), attributed to the indole’s planar aromaticity enhancing enzyme interaction .
• Compound 4 (2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-cyclohexylacetamide): Key Difference: Replaces oxadiazole with thiadiazole and benzothiazole with acetylamino. Activity: Limited bioactivity data, but the thiadiazole core may reduce metabolic stability compared to oxadiazole .

Triazole and Thiadiazole Derivatives

• Compound ZINC1895737 (2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-hydroxypropyl)acetamide): Key Difference: Uses a triazole core instead of oxadiazole.

Antimicrobial Activity

• Target Compound : Predicted activity against S. aureus due to structural similarity to Shah et al.’s 2-{[5-(4-acetamidophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-aryl acetamide derivatives (MIC = 2–8 µg/mL) .
• Compound 7l (N-(4-ethoxyphenyl)propanamide analog) : Shows weaker antimicrobial activity (MIC = 32 µg/mL), highlighting the importance of the cyclohexyl group in enhancing membrane permeability .

Enzyme Inhibition

• Urease Inhibition : The benzothiazole-thioether group in the target compound may outperform 7a’s thiazole-amine motif (IC₅₀ = 18.2 µM) due to stronger hydrophobic interactions .
• α-Glucosidase Inhibition : Less potent than indole-substituted analogs (e.g., 8t, IC₅₀ = 62.3 µM), suggesting aromatic bulkiness is critical for this target .

Anti-inflammatory and Antidiabetic Potential

• Cyclohexyl-Containing Analogs: Derivatives with cyclohexyl groups (e.g., from Bull. Chem. Soc.
• Benzothiazole-Oxadiazole Hybrids : Demonstrated antidiabetic activity (e.g., α-amylase inhibition IC₅₀ = 45 µM) in related structures, likely due to the benzothiazole’s electron-withdrawing effects .

Physicochemical Properties

Property	Target Compound	Compound 7a	Compound 8t
Molecular Formula	C₁₉H₂₀N₄O₂S₃	C₁₆H₁₇N₅O₂S₂	C₂₀H₁₇N₄SO₃Cl
Molecular Weight (g/mol)	~448.58	375	428.5
Melting Point (°C)	160–170 (predicted)	177–178	134–136
Lipophilicity (LogP)	~3.5 (estimated)	2.8	3.1

The higher logP of the target compound suggests improved membrane permeability over 7a and 8t, aligning with its cyclohexyl group’s hydrophobicity.